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Executive Summary
Optovin is a synthetic small molecule (rhodanine derivative) that functions as a reversible,

light-activated agonist specifically for the Transient Receptor Potential Ankyrin 1 (TRPA1) ion

channel.[1][2][3][4] Unlike traditional optogenetic tools that require the genetic expression of

microbial opsins (e.g., Channelrhodopsin), Optovin confers light sensitivity to endogenous

TRPA1 channels through a photochemical mechanism.[1][2][5][6]

This guide details the selectivity profile of Optovin, its mechanism of action involving redox-

sensitive cysteine residues, and validated experimental protocols for its use in calcium imaging

and behavioral assays.

Part 1: Mechanism of Action
Optovin does not function as a simple "lock-and-key" ligand. Its activity is dependent on a

structure-dependent photochemical reaction triggered by violet/blue light (390–415 nm).
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Upon illumination, Optovin enters an excited state that facilitates the formation of a reversible

covalent bond (likely a thioether adduct) with specific cysteine residues on the intracellular N-

terminus of the TRPA1 channel. This modification induces a conformational change that opens

the channel pore, allowing cation influx (Ca²⁺, Na⁺).

Target Residues: Human TRPA1 cysteines C621, C641, and C665.

Reversibility: Unlike electrophilic agonists like allyl isothiocyanate (mustard oil) which form

stable, slowly reversible bonds, the Optovin-TRPA1 adduct is labile. Cessation of light leads

to rapid dissociation (seconds timescale) and channel closure.

Pathway Visualization
The following diagram illustrates the photochemical gating cycle of Optovin-mediated TRPA1

activation.
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Figure 1: Photochemical gating cycle. Optovin absorbs 405 nm light, reacting with TRPA1

cysteines to open the channel. The process reverses upon darkness.

Part 2: Selectivity Profile
Optovin is highly selective for TRPA1 and displays no significant cross-reactivity with other

thermosensitive TRP channels or common CNS targets.

Comparative Selectivity Data
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The following table summarizes the activity of Optovin (10 µM) under violet light stimulation

across relevant ion channels.

Target Channel Family
Optovin
Response
(Light ON)

Optovin
Response
(Dark)

Reference

TRPA1 (Human) Ankyrin Strong Activation No Response Kokel et al., 2013

TRPA1

(Zebrafish)
Ankyrin Strong Activation No Response Kokel et al., 2013

TRPA1 (Mouse) Ankyrin Strong Activation No Response Kokel et al., 2013

TRPV1 Vanilloid No Activation No Response Kokel et al., 2013

TRPM8 Melastatin No Activation No Response Kokel et al., 2013

CNS Panel (Various)
No Binding (<1

µM)
N/A

NIMH-PDSP

Screen

Specificity Insights
Orthologs: Optovin is effective across species, activating human, mouse, and zebrafish

TRPA1 isoforms (TrpA1a and TrpA1b).[1][4]

Off-Targets: A screen against a panel of G-protein coupled receptors (GPCRs), transporters,

and other ion channels (NIMH-PDSP) revealed no significant binding affinities, confirming its

utility as a precise probe for TRPA1.

Visual System: Optovin does not activate opsins; behavioral responses in zebrafish persist

even in enucleated (blind) larvae, confirming the effect is mediated solely by TRPA1-

expressing sensory neurons.

Part 3: Experimental Protocols
This section provides self-validating workflows for using Optovin in vitro and in vivo.

Reagent Preparation
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Stock Solution: Dissolve Optovin powder in 100% DMSO to a concentration of 10–20 mM.

Storage: Aliquot and store at -20°C, protected from light.

Working Solution: Dilute to 2–10 µM in physiological buffer (e.g., HBSS or Ringer’s solution).

Ensure final DMSO concentration is < 0.1%.

In Vitro Calcium Imaging (HEK293T Cells)
Objective: Validate TRPA1 activation in a heterologous expression system.

Transfection: Transfect HEK293T cells with human TRPA1 plasmid (e.g., pcDNA3.1-

hTRPA1) and a fluorescent marker (e.g., GFP) to identify successful expression.

Dye Loading: Incubate cells with a calcium indicator (e.g., Fura-2 AM or Fluo-4 AM) for 30–

45 minutes at 37°C. Wash 3x with HBSS.

Baseline Recording: Measure fluorescence for 30 seconds in the dark to establish a

baseline.

Optovin Application: Perfuse cells with 10 µM Optovin in the dark. Note: No calcium

response should occur at this stage.

Photoactivation: Stimulate with 405 nm light (laser or LED) for 1–5 seconds.

Intensity: > 1.6 µW/mm².[1][2][6]

Data Acquisition: Record the sharp rise in intracellular calcium ([Ca²⁺]i).

Reversibility Check: Turn off the light. The calcium signal should decay towards baseline

(unlike the sustained plateau seen with mustard oil).

In Vivo Behavioral Assay (Zebrafish)
Objective: Assess sensory neuron activation in wild-type zebrafish larvae (3–5 days post-

fertilization).
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1. Acclimation
Place larvae in 96-well plate

(100 µL E3 medium)

2. Treatment
Add Optovin (2-10 µM final)
Incubate 10-30 min in DARK

3. Baseline
Record motion for 1 min

(Infrared illumination only)

4. Stimulation
Pulse 405 nm Light (1 sec)

Intensity: ~2 µW/mm²

5. Analysis
Quantify 'C-bend' motor response

Compare to DMSO control

Click to download full resolution via product page

Figure 2: In vivo screening workflow. Standardized protocol for assessing Optovin-induced

motor behaviors.

Part 4: Structure-Activity Relationship (SAR)
The efficacy of Optovin relies on specific structural motifs.

Rhodanine Core: The rhodanine heterocycle is the photoactive center. It absorbs violet light

and facilitates the electron transfer or covalent reaction required for channel gating.

Analogs:

Optovin: EC50 ~2 µM.[1][2][6] Rapid activation/deactivation.
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Analog 6b8: Shows slower deactivation kinetics (sustained excitation >9s after light off).

Analog 4g6: Shows faster deactivation kinetics (<1s).

Implication: By selecting specific analogs, researchers can tune the temporal window of

TRPA1 activation.

Part 5: Limitations & Considerations
Light Penetration: Violet light (405 nm) has poor tissue penetration compared to red/NIR

light. Optovin is best suited for surface structures (skin, cornea) or transparent organisms

(zebrafish larvae). Deep brain stimulation requires optical fibers.

UV Toxicity: Prolonged exposure to high-intensity UV/violet light can be phototoxic. Always

use the minimum intensity required for activation (> 1.6 µW/mm²).

Solubility: Optovin is hydrophobic. Precipitation may occur in aqueous buffers if the DMSO

stock is too concentrated or added too quickly. Vortex immediately upon addition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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